N-Ethyl-N-pyridin-2-ylmethyl-2-p-tolylamino-acetamide

• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol
• IUPAC Name: N-ethyl-2-(4-methylanilino)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H21N3O/c1-3-20(13-16-6-4-5-11-18-16)17(21)12-19-15-9-7-14(2)8-10-15/h4-11,19H,3,12-13H2,1-2H3
• InChI Key: GVQRYXLYCRLDTH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=N1)C(=O)CNC2=CC=C(C=C2)C

Description

N-Ethyl-N-pyridin-2-ylmethyl-2-p-tolylamino-acetamide is a useful research compound. Its molecular formula is C17H21N3O and its molecular weight is 283.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Ethyl-N-pyridin-2-ylmethyl-2-p-tolylamino-acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Ethyl-N-pyridin-2-ylmethyl-2-p-tolylamino-acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of ethyl-pyridin-2-ylmethyl-amine (29.0 mmol) and DIPEA (78.0 mmol) in DMF (50 mL) was cooled to −20° C. and added to a cold (−20° C.) solution of p-tolylamino-acetic acid (26.0 mmol) and TBTU (34.0 mmol) in DMF (100 mL). The reaction mixture was stirred for 15 min at −20° C. Water (300 mL) and ethyl acetate (400 mL) were added, the layers were separated and the organic layer washed with water (4×100 mL). The combined aqueous layers were extracted with ethyl acetate (200 mL). The combined organic layers were washed with NaOH solution (1.0 mol/L, 100 mL) and brine (100 mL) and dried with Na2SO4. The solvents were removed in vacuo and the obtained solid was dissolved in ethanol. By addition of a solution of hydrogen chloride in ether a byproduct precipitated which was filtered off. Dilution of the remaining solution with ether led to precipitation of the desired acetamide, which was obtained as a white solid (5.3 g).